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Compound of Interest

Compound Name: Egfr-IN-26

Cat. No.: B12421760 Get Quote

Mechanism of Action and EGFR Signaling
Egfr-IN-XX is a potent and selective inhibitor of the EGFR tyrosine kinase. It functions by

competitively binding to the ATP-binding site of the EGFR kinase domain, thereby preventing

the phosphorylation of downstream substrates and inhibiting the activation of pro-survival and

proliferative signaling pathways.

The following diagram illustrates the EGFR signaling pathway and the point of intervention for

Egfr-IN-XX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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